(1s,3s)-3-(piperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis
Overview
Description
(1S,3S)-3-(Piperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis, also known as (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride, is an organic compound with the molecular formula C7H14Cl2N2O2. It is an important intermediate in the synthesis of a variety of chiral compounds, which are used in a number of pharmaceutical and industrial applications. (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride is also known as (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride, cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride, or (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride, cis.
Mechanism of Action
The mechanism of action of (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride is not well understood. However, it is believed to act as a proton transfer agent, facilitating the transfer of protons from one molecule to another. This proton transfer is believed to be responsible for the formation of the desired product in the three-step reaction sequence described above.
Biochemical and Physiological Effects
The biochemical and physiological effects of (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride are not well understood. However, it is believed to be relatively non-toxic, and it is not believed to have any adverse effects on the body.
Advantages and Limitations for Lab Experiments
The advantages of using (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride in laboratory experiments include its low cost, its ease of synthesis, and its availability in a variety of grades. Additionally, it can be used as a catalyst in the synthesis of a variety of organic compounds, making it a useful tool for researchers. The main limitation of using (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride in laboratory experiments is that its mechanism of action is not well understood, which can make it difficult to predict the outcome of experiments.
Future Directions
The future directions for research involving (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride include further investigation into its mechanism of action, as well as its potential applications in the synthesis of pharmaceuticals and other industrial products. Additionally, further research could be conducted into its potential use as a catalyst in the synthesis of a variety of organic compounds. Finally, further research could be conducted into its potential use as a proton transfer agent in the synthesis of a variety of compounds.
Synthesis Methods
The synthesis of (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride is typically achieved through a three-step reaction sequence. The first step involves the reaction of 1-piperazinecarboxylic acid with ethyl bromide in the presence of a base to form the desired product. The second step involves the reaction of the product with lithium aluminum hydride to form a lithium salt. Finally, the lithium salt is reacted with hydrochloric acid to form the desired (+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride.
Scientific Research Applications
(+)-cis-3-(1-piperazinyl)cyclobutane-1-carboxylic acid dihydrochloride has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of a variety of chiral compounds, which are used in the synthesis of pharmaceuticals and other industrial products. It has also been used as an intermediate in the synthesis of a variety of other compounds, including peptide derivatives and other organic compounds. Additionally, it has been used as a catalyst in the synthesis of a variety of organic compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-(piperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis involves the reaction of cyclobutanone with piperazine followed by carboxylation and salt formation.", "Starting Materials": [ "Cyclobutanone", "Piperazine", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Cyclobutanone is reacted with piperazine in ethanol to form (1s,3s)-3-(piperazin-1-yl)cyclobutanone.", "The (1s,3s)-3-(piperazin-1-yl)cyclobutanone is then carboxylated using carbon dioxide in the presence of a base catalyst such as sodium hydroxide to form (1s,3s)-3-(piperazin-1-yl)cyclobutane-1-carboxylic acid.", "The resulting carboxylic acid is then reacted with hydrochloric acid to form the dihydrochloride salt of (1s,3s)-3-(piperazin-1-yl)cyclobutane-1-carboxylic acid, cis." ] } | |
| 2751603-42-4 | |
Molecular Formula |
C9H18Cl2N2O2 |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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